![molecular formula C8H11NO2 B1453868 N-[2-(furan-2-yl)ethyl]acetamide CAS No. 861058-35-7](/img/structure/B1453868.png)
N-[2-(furan-2-yl)ethyl]acetamide
Overview
Description
N-[2-(Furan-2-yl)ethyl]acetamide is a chemical compound with the molecular formula C8H11NO2. It is used in early discovery research .
Molecular Structure Analysis
The molecular structure of N-[2-(furan-2-yl)ethyl]acetamide can be represented by the SMILES string O=C©NCCC1=CC=CO1 . The InChI representation is 1S/C8H11NO2/c1-7(10)9-5-4-8-3-2-6-11-8/h2-3,6H,4-5H2,1H3,(H,9,10) .Physical And Chemical Properties Analysis
N-[2-(furan-2-yl)ethyl]acetamide is a solid compound . Its molecular weight is 153.18 .Scientific Research Applications
Antibacterial Activity
N-[2-(furan-2-yl)ethyl]acetamide: has been studied for its potential antibacterial properties. Furan derivatives are known to exhibit a wide range of biological activities, and their incorporation into drug design is a significant synthetic strategy in medicinal chemistry . The compound’s efficacy against both gram-positive and gram-negative bacteria makes it a promising candidate for developing new antibacterial agents to combat microbial resistance .
Antifungal and Antiviral Properties
Apart from antibacterial applications, furan compounds, including N-[2-(furan-2-yl)ethyl]acetamide , are also explored for their antifungal and antiviral activities. These properties are crucial in the search for new treatments for infections where current medications are losing effectiveness due to resistance .
Anti-Inflammatory and Analgesic Effects
The furan nucleus is associated with anti-inflammatory and analgesic effects. Research into N-[2-(furan-2-yl)ethyl]acetamide could lead to the development of new pain relief medications that leverage these properties .
Anticancer Potential
Furan derivatives are being investigated for their anticancer potential. The structural reactivity of furan compounds allows for the creation of novel agents that could be effective against various cancer cell linesN-[2-(furan-2-yl)ethyl]acetamide may contribute to this field by serving as a precursor or active agent in anticancer drug formulations .
Neuroprotective Applications
Neurodegenerative diseases are a growing concern, and furan derivatives like N-[2-(furan-2-yl)ethyl]acetamide are being studied for their neuroprotective effects. These compounds could play a role in treating conditions such as Parkinson’s disease and Alzheimer’s .
Enzyme Inhibition for Disease Treatment
N-[2-(furan-2-yl)ethyl]acetamide: and its analogs have been identified as potential enzyme inhibitors. For instance, they have been used in the study of SIRT2 inhibition, which is relevant in the context of human breast cancer and non-small cell lung cancer cells .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of N-[2-(furan-2-yl)ethyl]acetamide are currently unknown. This compound is part of a collection of unique chemicals provided for early discovery researchers
Mode of Action
The interaction of this compound with its potential targets and the resulting changes at the molecular or cellular level are areas of ongoing research .
properties
IUPAC Name |
N-[2-(furan-2-yl)ethyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO2/c1-7(10)9-5-4-8-3-2-6-11-8/h2-3,6H,4-5H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CFHHYZSJVNNLPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NCCC1=CC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(furan-2-yl)ethyl]acetamide | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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